Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy-

• CAS RN: 2190-64-9
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 2,9-dimethoxy-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione
• InChI: InChI=1S/C22H16N2O4/c1-27-11-3-5-17-13(7-11)21(25)15-9-20-16(10-19(15)23-17)22(26)14-8-12(28-2)4-6-18(14)24-20/h3-10H,1-2H3,(H,23,25)(H,24,26)
• InChI Key: WKLOSXKZASUWLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC3=CC4=C(C=C3C2=O)NC5=C(C4=O)C=C(C=C5)OC

Description

Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- is a useful research compound. Its molecular formula is C22H16N2O4 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,5-Bis{(4-methoxyphenyl)amino}terephthalic acid (1.02 gm; 2.5 mmol) and polyphosphoric acid (10 gm) were heated at 160° C. for 15 minutes under a nitrogen atmosphere. The mixture was allowed to cool and then poured into iced water (200 ml) when a purple solid precipitated out. This was filtered off, washed with water and methanol, then dried under vacuum over phosphorous pentoxide to give 948 mg (100%) of 2,9-dimethoxyquinacridone.